![molecular formula C19H16N4O2S B2681839 N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide CAS No. 2034376-63-9](/img/structure/B2681839.png)
N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a furan ring, a pyrazole ring, and a thiazole ring .
Molecular Structure Analysis
Furans are five-membered aromatic heterocycles containing one oxygen atom . Pyrazoles are organic compounds with the formula C3H3N2H. They are characterized by a 5-membered ring structure composed of three carbon atoms and two nitrogen atoms . Thiazoles are a class of organic compounds with a five-membered C3NS ring .Chemical Reactions Analysis
Furan compounds can undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and Diels-Alder reactions . Pyrazoles can react with electrophiles at the 3-position or the 5-position . Thiazoles can undergo a variety of reactions including alkylation, acylation, halogenation, and nitration .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Furans are typically colorless, flammable, and highly volatile .Scientific Research Applications
Synthesis and Biological Activities
Several studies have been conducted on the synthesis of heterocyclic compounds, including pyrazole and thiazole derivatives, which share structural similarities with N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide. These studies have explored their potential biological activities, such as antibacterial, antiurease, antioxidant, and anticancer activities.
Antibacterial, Antiurease, and Antioxidant Activities : Research conducted by Sokmen et al. (2014) focused on the synthesis of 1,2,4-triazole derivatives, which showed effective antiurease and antioxidant activities. This study underscores the potential of structurally similar compounds in combating oxidative stress and urease-related disorders (Sokmen et al., 2014).
Anticancer and Anti-5-lipoxygenase Agents : Another significant study by Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives and evaluated them for their anticancer and anti-5-lipoxygenase activities. The research highlights the potential application of such compounds in cancer treatment and inflammation control (Rahmouni et al., 2016).
Antimicrobial Activity of Chitosan Schiff Bases : Hamed et al. (2020) developed Schiff bases of chitosan incorporating heteroaryl pyrazole derivatives, showing that these compounds exhibit antimicrobial activity. This research suggests potential applications in developing antimicrobial agents (Hamed et al., 2020).
Mycobacterium Tuberculosis GyrB Inhibitors : A study by Jeankumar et al. (2013) designed thiazole-aminopiperidine hybrid analogues as novel inhibitors of Mycobacterium tuberculosis GyrB ATPase, indicating a potential route for developing new antituberculosis drugs (Jeankumar et al., 2013).
Mechanism of Action
Furan Derivatives
Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen atom . Furan derivatives have been extensively studied due to their wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Thiazole Derivatives
Thiazole is a heterocyclic compound that contains both sulfur and nitrogen in the ring. Benzothiazole derivatives, for example, have shown a wide range of biological activities, including anticancer and antitubercular activities .
properties
IUPAC Name |
N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-2-phenyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O2S/c24-18(17-13-26-19(22-17)14-4-2-1-3-5-14)20-7-8-23-11-16(10-21-23)15-6-9-25-12-15/h1-6,9-13H,7-8H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOZYNMZRVFVILH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CS2)C(=O)NCCN3C=C(C=N3)C4=COC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-phenylthiazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.